Cas no 1219963-73-1 (N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride)

• Product Name: N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride
• CAS No: 1219963-73-1
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 1077060
• PubChem ID: 56832100
• Update Time: 2025-11-01

N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxypropyl)-4-piperidinecarboxamide hydrochloride
• 1219963-73-1
• N-(3-hydroxypropyl)piperidine-4-carboxamidehydrochloride
• AKOS015848459
• N-(3-hydroxypropyl)piperidine-4-carboxamide hydrochloride
• N-(3-hydroxypropyl)piperidine-4-carboxamide;hydrochloride
• N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride

• MDL： MFCD13562538
• Inchi： 1S/C9H18N2O2.ClH/c12-7-1-4-11-9(13)8-2-5-10-6-3-8;/h8,10,12H,1-7H2,(H,11,13);1H
• InChI Key： KDRKQLKMWUVVRH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)NCCCO

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride

Recent Advances in the Study of N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride (CAS: 1219963-73-1)

N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride (CAS: 1219963-73-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of neurological and metabolic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound, with the molecular formula C9H18N2O2·HCl, has been investigated for its role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Its structural features, including the piperidine ring and hydroxypropyl group, make it a versatile building block in medicinal chemistry. Recent publications have focused on its synthesis, purification, and characterization, as well as its interactions with biological targets.

One of the key areas of research involves the compound's potential as a modulator of neurotransmitter systems. Preliminary studies suggest that N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride may interact with receptors in the central nervous system, offering avenues for the development of novel therapeutics for neurological disorders. However, further in vitro and in vivo studies are required to validate these findings and elucidate the underlying mechanisms.

In addition to its neurological applications, recent work has explored the compound's role in metabolic regulation. Some studies indicate that it may influence pathways related to glucose metabolism and insulin sensitivity, making it a candidate for further investigation in the context of metabolic diseases such as diabetes. These findings are supported by computational modeling and preliminary biochemical assays, though clinical relevance remains to be established.

The synthesis and scalability of N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride have also been topics of recent research. Advances in green chemistry and catalytic processes have improved the efficiency of its production, reducing environmental impact and cost. These developments are critical for its potential adoption in large-scale pharmaceutical manufacturing.

In conclusion, N-(3-Hydroxypropyl)-4-piperidinecarboxamidehydrochloride (CAS: 1219963-73-1) represents a promising compound with diverse applications in drug discovery and development. Ongoing research is expected to further clarify its pharmacological profile and therapeutic potential, paving the way for its use in clinical settings. Future studies should focus on mechanistic insights, safety profiles, and optimization of its chemical properties for enhanced efficacy.